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Compound of Interest

Compound Name: C13H13BrN2OS2

Cat. No.: B12180299 Get Quote

A specific Safety Data Sheet (SDS) for the chemical compound with the molecular formula

C13H13BrN2OS2 could not be located in publicly available resources. The absence of an SDS

prevents the provision of detailed and verified safety protocols, including the selection of

appropriate Personal Protective Equipment (PPE), specific handling procedures, and safe

disposal methods.

Providing guidance on chemical safety is contingent upon accurate and specific hazard

information, which is typically found in the manufacturer's or supplier's SDS. Without this crucial

document, it is not possible to ascertain the specific physical, health, and environmental

hazards associated with C13H13BrN2OS2.

For researchers, scientists, and professionals in drug development, it is imperative to obtain the

SDS from the chemical supplier before handling any new compound. This document is the

primary source of information for risk assessment and the implementation of safety measures.

In the absence of specific data for C13H13BrN2OS2, a conservative approach to handling

should be adopted, assuming the substance is hazardous. This would typically involve, at a

minimum:

Engineering Controls: Working in a well-ventilated area, preferably within a certified chemical

fume hood.

Personal Protective Equipment:
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Eye Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (the specific type would depend on the

unknown reactivity of the compound), a lab coat, and closed-toe shoes.

Respiratory Protection: An appropriate respirator would be necessary if the compound is

volatile or dusty, but the type cannot be determined without hazard information.

Handling Procedures: Avoiding the creation of dust or aerosols. Keeping containers tightly

closed when not in use.

Disposal: Treating the substance and any contaminated materials as hazardous waste,

following institutional and local regulations.

However, these are general precautions and may not be sufficient for C13H13BrN2OS2. It is

strongly recommended to not handle this chemical until a comprehensive SDS is obtained and

reviewed.

Due to the lack of specific hazard information, the requested tables, detailed experimental

protocols, and workflow diagrams for handling and disposal of C13H13BrN2OS2 cannot be

provided. Attempting to create such materials without reliable data would be speculative and

could pose a significant safety risk.

Researchers and professionals are urged to contact the manufacturer or supplier of

C13H13BrN2OS2 to request a Safety Data Sheet before proceeding with any experimental

work.

To cite this document: BenchChem. [Safety Information for Handling C13H13BrN2OS2 Not
Readily Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12180299#personal-protective-equipment-for-
handling-c13h13brn2os2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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